N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)nicotinamide

• IUPAC Name: N-[4-(furan-2-ylmethylcarbamoyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H15N3O3/c22-17(20-12-16-4-2-10-24-16)13-5-7-15(8-6-13)21-18(23)14-3-1-9-19-11-14/h1-11H,12H2,(H,20,22)(H,21,23)
• InChI Key: FWCUNCKRFXMFIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)C(=O)NCC3=CC=CO3
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

“N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)nicotinamide” is a complex organic compound. It contains a nicotinamide group, a phenyl group, and a furylmethyl group linked by an amide bond. The exact properties of this compound would depend on the specific arrangement of these groups in the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable amine (such as 2-furylmethylamine) with a carboxylic acid (or its derivative) to form the amide bond. The exact synthetic route would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and the bonds between them. The presence of the amide bond could result in the formation of hydrogen bonds, which could affect the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by its functional groups. The amide group could undergo hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine. The phenyl and furylmethyl groups could also participate in various reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its polarity, ability to form hydrogen bonds, and steric effects could affect its solubility, melting point, boiling point, and other properties.